Cas no 1250399-07-5 (2-(2-methoxyethoxy)cycloheptan-1-ol)

• Product Name: 2-(2-methoxyethoxy)cycloheptan-1-ol
• CAS No: 1250399-07-5
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 6540332
• PubChem ID: 61772059
• Update Time: 2025-07-22

2-(2-methoxyethoxy)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethoxy)cycloheptan-1-ol
• EN300-1122201
• AKOS011043094
• 1250399-07-5

• Inchi： 1S/C10H20O3/c1-12-7-8-13-10-6-4-2-3-5-9(10)11/h9-11H,2-8H2,1H3
• InChI Key： OWRNEJJSZSFDEV-UHFFFAOYSA-N
• SMILES： O(CCOC)C1CCCCCC1O

Computed Properties

• Exact Mass: 188.14124450g/mol
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(2-methoxyethoxy)cycloheptan-1-ol

Introduction to 2-(2-methoxyethoxy)cycloheptan-1-ol (CAS No. 1250399-07-5)

2-(2-methoxyethoxy)cycloheptan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1250399-07-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cycloheptane core substituted with an ethoxyether group, has garnered attention due to its structural versatility and potential biological activity. The presence of both aromatic and aliphatic moieties in its structure makes it a valuable candidate for further exploration in drug discovery and material science applications.

The nomenclature of this compound adheres to the IUPAC standards, clearly defining its structural components: a cycloheptane ring, an hydroxyl group at the 1-position, and an ethoxyether moiety linked to the 2-position of the cycloheptane. This precise naming convention ensures unambiguous identification and communication within the scientific community. The long-tail keyword "2-(2-methoxyethoxy)cycloheptan-1-ol" further refines its description, emphasizing the specific substitution pattern that distinguishes it from other analogs.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex biological targets. The synthesis of 2-(2-methoxyethoxy)cycloheptan-1-ol has been optimized through various methodologies, including nucleophilic substitution reactions and catalytic hydrogenation, to achieve high yields and purity. These synthetic strategies are crucial for enabling further functionalization and derivatization, which are essential steps in developing novel therapeutic agents.

The biological activity of 2-(2-methoxyethoxy)cycloheptan-1-ol has been investigated in several preclinical studies. Its unique structural features suggest potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. For instance, the methoxy group and ethoxyether moiety may influence solubility and metabolic stability, factors that are pivotal in drug design. Preliminary data indicate that this compound exhibits promising properties in terms of bioavailability and pharmacokinetic behavior.

One of the most intriguing aspects of 2-(2-methoxyethoxy)cycloheptan-1-ol is its potential role in developing new classes of pharmaceuticals. The cycloheptane scaffold is a common motif in many bioactive molecules, offering a stable core for further functionalization. Additionally, the ethoxyether group can serve as a linker or pharmacophore, facilitating interactions with biological targets. These characteristics make it an attractive candidate for further exploration in drug discovery programs aimed at treating various diseases.

The pharmacological profile of 2-(2-methoxyethoxy)cycloheptan-1-ol is being actively studied to understand its mechanism of action and therapeutic potential. Initial experiments suggest that it may have effects on pathways associated with inflammation, pain management, and neuroprotection. These findings are particularly exciting given the increasing demand for novel therapeutic agents that can address unmet medical needs. Further research is warranted to elucidate its full spectrum of biological activities and to identify potential clinical applications.

In conclusion, 2-(2-methoxyethoxy)cycloheptan-1-ol (CAS No. 1250399-07-5) represents a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features, combined with preliminary evidence of biological activity, make it a valuable asset for ongoing research efforts. As our understanding of its properties continues to evolve, this molecule is poised to contribute to the development of new treatments that could benefit patients worldwide.